1-(azetidin-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]-N-methylmethanamine

• IUPAC Name: 1-(azetidin-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]-N-methylmethanamine
• InChI: InChI=1S/C12H16ClFN2/c1-16(8-10-5-15-6-10)7-9-2-3-12(14)11(13)4-9/h2-4,10,15H,5-8H2,1H3
• InChI Key: XVPWTHVJKHALFW-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CNC1)CC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C12H16ClFN2
• Molecular Weight: 242.72 g/mol

Description

1-(azetidin-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]-N-methylmethanamine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "compound X" in scientific literature.

Mechanism of Action

The exact mechanism of action of 1-(azetidin-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]-N-methylmethanamine is not fully understood. However, it has been shown to interact with certain receptors in the brain and modulate the release of certain neurotransmitters.
Biochemical and Physiological Effects:
Studies have shown that compound X has various biochemical and physiological effects. Some of the most notable effects include:
1. Increased release of certain neurotransmitters in the brain.
2. Modulation of certain receptor systems in the brain.
3. Potential anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Compound X has several advantages and limitations for use in lab experiments. Some of the most notable advantages include:
1. Commercial availability of starting materials.
2. Relatively straightforward synthesis method.
3. Potential as a tool for studying certain neurotransmitter systems in the brain.
Some of the limitations include:
1. Limited understanding of the exact mechanism of action.
2. Potential toxicity at high doses.
3. Limited availability of detailed pharmacological data.

Future Directions

There are several future directions for the study of 1-(azetidin-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]-N-methylmethanamine. Some of the most notable directions include:
1. Further studies to elucidate the exact mechanism of action.
2. Development of novel drug candidates based on compound X.
3. Studies to explore the potential anti-inflammatory effects of the compound.
4. Use of compound X as a tool for studying certain neurotransmitter systems in the brain.
Conclusion:
1-(azetidin-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]-N-methylmethanamine is a chemical compound that has potential applications in various scientific research fields. While the exact mechanism of action is not fully understood, studies have shown that it has various biochemical and physiological effects. Further studies are needed to fully elucidate the potential applications of this compound.

Synthesis Methods

The synthesis of 1-(azetidin-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]-N-methylmethanamine involves several steps. The starting materials are commercially available and the synthesis can be carried out using standard laboratory equipment. The detailed synthesis method is beyond the scope of this paper, but it has been described in several scientific publications.

Scientific Research Applications

1-(azetidin-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]-N-methylmethanamine has been studied for its potential applications in various scientific research fields. Some of the most notable applications include:
1. Neuroscience: Compound X has been shown to have potential as a tool for studying the function of certain neurotransmitter systems in the brain.
2. Pharmacology: The compound has been studied for its potential as a drug candidate for the treatment of various diseases.
3. Medicinal Chemistry: Compound X has been used as a starting point for the development of novel drug candidates.